3-(4-Amino-3-methoxyphenylamino)-azetidine-1-carboxylic acid tert-butyl ester
Overview
Description
Molecular Structure Analysis
This would involve using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the compound’s molecular structure .Chemical Reactions Analysis
This would involve studying the compound’s reactivity, including what types of reactions it undergoes, what products are formed, and what conditions are needed for these reactions to occur .Physical and Chemical Properties Analysis
This would involve measuring properties like the compound’s melting point, boiling point, solubility, and stability. It might also include studying its spectral properties (e.g., its UV/Vis, IR, and NMR spectra) .Scientific Research Applications
Synthesis and Peptide Activity Studies
Azetidine-2-carboxylic acid (Aze) analogs, such as 3-(4-Amino-3-methoxyphenylamino)-azetidine-1-carboxylic acid tert-butyl ester, have been synthesized with various heteroatomic side chains. These compounds serve as tools for studying the influence of conformation on peptide activity. The synthesis process involves several steps, including regioselective allylation, selective reduction, tosylation, intramolecular N-alkylation, and removal of protecting groups, leading to the creation of orthogonally protected amino acid-Aze chimeras (Sajjadi & Lubell, 2008).
Novel Cyclic Amino Acid Precursors
Another study focused on the synthesis of tert-butyl 2-(difluoromethyl)-3-benzyl-6-methoxy-3,4-dihydro-4-quinazoline-4-carboxylic ester and related compounds, which are precursors to a new type of cyclic amino acid. These compounds were synthesized via intramolecular defluorinative cyclization under basic conditions (Hao et al., 2000).
Heteroatom-Activated Beta-Lactam Antibiotics
Substituted [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids, which share structural similarities with this compound, have been synthesized and evaluated for antimicrobial activity. These compounds showed significant activity predominantly against Gram-negative bacteria, highlighting their potential as a new class of heteroatom-activated beta-lactam antibiotics (Woulfe & Miller, 1985).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
tert-butyl 3-(4-amino-3-methoxyanilino)azetidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O3/c1-15(2,3)21-14(19)18-8-11(9-18)17-10-5-6-12(16)13(7-10)20-4/h5-7,11,17H,8-9,16H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYDAHJQPBPWHQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)NC2=CC(=C(C=C2)N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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